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Compound of Interest

Compound Name: 1-Cyanobenzotriazole

Cat. No.: B098145

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
1-Cyanobenzotriazole (CBT). Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the environment.

Hazard Identification and Classification

1-Cyanobenzotriazole is classified as a hazardous substance. The following table
summarizes its GHS classification.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Specific target organ toxicity, H335: May cause respiratory

single exposure; Respiratory 3 o
L irritation[1]
tract irritation
Hazardous to the aquatic 3 H413: May cause long lasting
environment, long-term hazard harmful effects to aquatic life
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Signal Word: Danger[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Cyanobenzotriazole is fundamental
to its safe handling.

Property Value

Molecular Formula C7HANA4[1][2]

Molecular Weight 144.13 g/mol [1][2]

Appearance Colorless needles or powder[2][3]
Melting Point 73-76 °C[2][3]

Boiling Point 204 °C @ 15 mmHg[4]
Decomposition Temperature > 160°CJ[4]

Solubility 25 g/L in water (20°C)[4]

Safe Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is mandatory before handling 1-Cyanobenzotriazole.
The following diagram outlines the required PPE.

Personal Protective Equipment (PPE) for Handling 1-Cyanobenzotriazole

Use in a well-ventilated area or under a chemical fume hood.

Tight sealing safety goggles or face shield f dust is use a NIOSH

Chemical-resistant gloves (e.g., Nitrile rubber) Lab coat, long-sleeved shirt, and long pants

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).
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Handling Procedures

Safe handling practices are paramount to minimize exposure and risk.

Before Handling

Ensure adequate ventilation
(chemical fume hood)

:

Wear appropriate PPE

l

Avoid contact with skin, eyes, and clothing

l

Avoid breathing dust

:

Do not eat, drink, or smoke in the work area

l

Handle as a solid, minimize dust generation

After Handling

Wash hands thoroughly

y

Decontaminate work surfaces

l

Store in a tightly closed container
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Caption: General Handling Workflow for 1-Cyanobenzotriazole.

Storage Requirements

Proper storage is crucial to maintain the stability and integrity of 1-Cyanobenzotriazole.
» Conditions to Avoid: Keep away from heat, sparks, and open flames. Avoid dust formation.[4]
e Incompatible Materials: Strong oxidizing agents and metals.[4]

o Storage Container: Store in a tightly closed, original container in a cool, dry, and well-
ventilated place.[4] Keep containers locked up.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures

The following table outlines the recommended first-aid measures.
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation . ) ) i
difficult, give oxygen. Get medical attention.[5]
Immediately wash off with plenty of water for at

Skin Contact least 15 minutes.[5] Remove contaminated

clothing. Get medical attention.[5]

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[5]
Eye Contact )

Remove contact lenses, if present and easy to

do. Get medical attention.[5]

Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards.[5]
Ingestion . L
Call a poison center or doctor/physician if you

feel unwell.[4]

Fire-Fighting Measures
e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]

o Specific Hazards: Combustible material. Fine dust dispersed in air may ignite.[4] Thermal
decomposition can lead to the release of irritating gases and vapors, including nitrogen
oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Accidental Release Measures

The following workflow should be followed in the event of a spill.
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Spill Detected

Evacuate immediate area

:

Ensure adequate ventilation

:

Wear appropriate PPE

l

Contain the spill
(prevent entry into drains)

:

Sweep up and shovel into suitable containers for disposal

:

Clean the spill area thoroughly

:

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Spill Response Workflow.

Stability and Reactivity
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» Reactivity: Generally stable under normal conditions.[4]

» Chemical Stability: Stable under recommended storage conditions.[4]

» Possibility of Hazardous Reactions: Hazardous polymerization does not occur.[4]
» Conditions to Avoid: Excess heat and dust formation.[4]

e Incompatible Materials: Strong oxidizing agents and metals.[4]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[4]

Toxicological Information

The toxicological properties of 1-Cyanobenzotriazole have not been thoroughly investigated.
The available data indicates that it is toxic if swallowed and causes skin and serious eye
irritation. [1]

Disposal Considerations

Waste from residues and contaminated packaging must be disposed of in accordance with
federal, state, and local environmental control regulations. Do not allow the product to enter
drains.

Experimental Protocols

Detailed, publicly available experimental protocols for the thermal decomposition or reactivity of
1-Cyanobenzotriazole are limited. Researchers should consult internal safety data and
consider conducting appropriate thermal analysis, such as Differential Scanning Calorimetry
(DSC) or Thermogravimetric Analysis (TGA), to determine onset temperatures for
decomposition under their specific experimental conditions.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety training and a thorough review of the Safety Data Sheet (SDS) provided by
the manufacturer. Always consult the most current SDS for 1-Cyanobenzotriazole before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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